5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine

• CAS: 2640962-58-7
• Molecular Formula: C12H11F3N4O
• Molecular Weight: 284.24 g/mol
• SMILES: COC1=NC=CC(=C1)C2=CN=C(N=C2)NCC(F)(F)F
• InChI: InChI=1S/C12H11F3N4O/c1-20-10-4-8(2-3-16-10)9-5-17-11(18-6-9)19-7-12(13,14)15/h2-6H,7H2,1H3,(H,17,18,19)
• InChIKey: QUKJJZKLVOXWGH-UHFFFAOYSA-N

SAR exploration of pyrimidine kinase inhibitors is often limited by poor metabolic stability in non-fluorinated analogs. This compound directly addresses that gap. - 2,2,2-Trifluoroethylamino group at C2 significantly enhances metabolic stability and lipophilicity (XLogP=2.5) relative to unsubstituted pyrimidin-2-amines. - 2-Methoxypyridin-4-yl at C5 provides a defined H-bond acceptor surface critical for kinase hinge-binding recognition. - Benchmark comparator for SAR studies: quantify trifluoroethyl contribution vs. N-(cyclopropylmethyl) analog (CAS 2640949-65-9) or morpholine derivative. - MW 284.24 and balanced XLogP support use as fragment-like starting point in FBDD campaigns.

Compound Profile

5-(2-Methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS 2640962-58-7) is a synthetic, small-molecule heterocyclic compound with the molecular formula C12H11F3N4O and a molecular weight of 284.24 g/mol [1]. It belongs to the pyrimidin-2-amine class, characterized by a pyrimidine core substituted at the 5-position with a 2-methoxypyridin-4-yl group and at the 2-position with a 2,2,2-trifluoroethylamino moiety [1]. The compound is catalogued in screening libraries (e.g., AKOS040696270) and has been referenced in the context of G protein-coupled receptor kinase (GRK) inhibitor research programs [2].

1

WorkflowGRK-focused kinase inhibitor screening libraries

2

SelectionTrifluoroethyl group for lipophilicity and metabolic stability context

3

Topology5-aryl substitution provides distinct kinase hinge-region vector

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source
• [2] Larsen, S. D., Homan, K., Waldschmidt, H., & Tesmer, J. J. G. G protein-coupled receptor kinase 2 inhibitors and methods for use of the same. US Patent 10,023,564 B2, issued July 17, 2018. View Source

Why Generic Substitution Fails

Substituting 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine with a generic pyrimidine analog overlooks the synergistic contribution of its two distinct structural features. The 2,2,2-trifluoroethyl group significantly enhances lipophilicity (XLogP3-AA = 2.5) and metabolic stability relative to unsubstituted or alkyl-substituted pyrimidin-2-amines, a property documented across fluorinated pyrimidine series [1]. Simultaneously, the 2-methoxypyridin-4-yl substitution at the 5-position introduces a specific hydrogen-bond acceptor surface that is absent in simpler pyrimidine scaffolds, directly influencing target recognition in kinase inhibition contexts [1]. Replacing either moiety—for instance, using N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine (CAS 2640949-65-9) or N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS 1036455-18-1)—would fundamentally alter the molecule's physicochemical and pharmacological profile [1].

Target compound

Trifluoroethyl + 2-methoxypyridin-4-yl

XLogP3-AA 2.5, HBA 8; dual pharmacophore topology

Cyclopropylmethyl analog

CAS 2640949-65-9

Replacing CF3 group may lower lipophilicity and shift membrane-permeability profile

Target compound

5-aryl + 2-trifluoroethylamino

8 H-bond acceptors; 5-position substitution topology

Simplified core

CAS 1036455-18-1

Missing 5-aryl group alters kinase-hinge interaction potential; HBA drops to ~4

Moiety replacement may shift physicochemical profile and target recognition; direct substitution requires validation.

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source

Quantitative Differentiation Evidence

Enhanced Lipophilicity vs. Non-Fluorinated Analog

The target compound possesses a calculated XLogP3-AA of 2.5, reflecting the electron-withdrawing and lipophilic character of the trifluoroethyl group [1]. This contrasts with the cyclopropylmethyl analog (CAS 2640949-65-9), which lacks fluorine atoms and is predicted to have a lower partition coefficient, potentially resulting in reduced passive membrane permeability [1]. The trifluoroethyl group is a well-established structural motif for enhancing metabolic stability in pyrimidine-based inhibitors [2].

Lipophilicity vs. Non-F Analogs

Class-level inference

XLogP3-AA 2.5Computed; PubChem 2025

Supports cell-permeability context for intracellular target-engagement assays

Qualitative difference vs. cyclopropylmethyl analog; exact ΔXLogP not established

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.5
Comparator Or Baseline	N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine (CAS 2640949-65-9); predicted XLogP3-AA lower (not experimentally reported)
Quantified Difference	Qualitative difference; exact ΔXLogP not calculable for comparator
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.09.15)

Why This Matters

Higher lipophilicity within a favorable range (XLogP 2-5) is critical for achieving sufficient cell permeability in intracellular target engagement assays.

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source
• [2] Gill, A. L., et al. Fluorinated pyrimidine analogs and methods of use. Patent family related to fluorinated pyrimidine inhibitors. View Source

Unique 2-Methoxypyridinyl Pharmacophore vs. Common Scaffolds

The substitution pattern of 5-(2-methoxypyridin-4-yl) at the pyrimidine 5-position is a distinct topological arrangement that differentiates this compound from structurally related pyrimidine derivatives used in kinase inhibitor programs. While many kinase inhibitor scaffolds rely on 2,4-diaminopyrimidine or 4-substituted pyrimidine cores, the 5-aryl substitution in this compound presents a distinct vector for interacting with the kinase hinge region or allosteric sites [1]. The compound 4-[5-(2-methoxypyridin-4-yl)pyrimidin-2-yl]morpholine (no CAS available) replaces the trifluoroethylamino group with a morpholine ring, but retains the same pyridine-pyrimidine topology [2].

5-Aryl Pharmacophore Topology

Class-level inference

5-(2-methoxypyridin-4-yl) at C5vs.4-[5-(2-methoxypyridin-4-yl)pyrimidin-2-yl]morpholine (C2 morpholine)

Distinct kinase-hinge or allosteric-site vector; topology differs from common 2,4-diamino scaffolds

Quantitative biological data not available for direct comparison

Evidence Dimension	Substitution position and steric topology
Target Compound Data	5-(2-methoxypyridin-4-yl) at C5 of pyrimidine; N-(2,2,2-trifluoroethyl)amino at C2
Comparator Or Baseline	4-[5-(2-methoxypyridin-4-yl)pyrimidin-2-yl]morpholine (morpholine at C2); N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS 1036455-18-1) (no 5-substitution)
Quantified Difference	Structural topology difference; quantitative biological data not available for direct comparison
Conditions	Structural comparison based on InChI and SMILES from PubChem

Why This Matters

A unique substitution pattern enables exploration of chemical space orthogonal to common kinase inhibitor chemotypes, potentially accessing selectivity profiles not achievable with standard scaffolds.

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source
• [2] Michellys, P.-Y., et al. 2-Methoxy-pyridin-4-yl-derivatives. US Patent Application US2013/0303546 A1. Actelion Pharmaceuticals Ltd. View Source

Drug-Likeness Profile vs. GRK Inhibitor CCG215022

The target compound, with a molecular weight of 284.24 g/mol, 1 hydrogen bond donor, and 8 hydrogen bond acceptors, falls within favorable drug-likeness space compared to CCG215022 (MW = 459.47 g/mol), a known pan-GRK inhibitor [1]. The lower molecular weight of the target compound may offer advantages in ligand efficiency optimization during lead development. However, quantitative GRK inhibition data for the target compound are not publicly available, precluding a direct potency comparison [1].

Drug-Likeness vs. CCG215022

Supporting evidence

MW 284.24 g/mol; HBD 1; HBA 8; RotB 4vs. CCG215022 MW 459.47 g/molTarget compound 175 Da lighter

Lower MW may support ligand-efficiency optimization; no GRK activity data available for target

CCG215022 GRK2 IC50 0.15 µM; direct potency comparison not possible

Evidence Dimension	Molecular weight and ligand efficiency potential
Target Compound Data	MW = 284.24 g/mol, HBD = 1, HBA = 8, RotB = 4
Comparator Or Baseline	CCG215022: MW = 459.47 g/mol; GRK2 IC50 = 0.15 ± 0.07 μM, GRK5 IC50 = 0.38 ± 0.06 μM, GRK1 IC50 = 3.9 ± 1 μM
Quantified Difference	Target compound is 175.23 g/mol lighter than CCG215022; no GRK activity data available for target compound
Conditions	Physicochemical properties computed by PubChem; GRK data from published CCG215022 characterization

Why This Matters

Lower molecular weight correlates with improved ligand efficiency metrics, and this compound may serve as a more fragment-like starting point for GRK inhibitor optimization.

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source

Hydrogen Bond Acceptor Advantage vs. Simplified Cores

The target compound features 8 hydrogen bond acceptor atoms arising from the pyrimidine ring, methoxy group, pyridine ring, and trifluoroethyl moiety [1]. This is a higher HBA count than the simpler scaffold N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS 1036455-18-1), which contains only 4 HBA [1]. The increased hydrogen bond acceptor capacity can facilitate stronger and more specific interactions with kinase hinge residues or allosteric binding pockets, a critical determinant of target selectivity [2].

H-Bond Acceptor Capacity

Class-level inference

HBA = 8Cactvs 3.4.8.24 (PubChem)

Higher HBA capacity may facilitate stronger hinge-region or allosteric binding interactions

+4 HBA vs. CAS 1036455-18-1; +2 HBA vs. CAS 2640949-65-9

Evidence Dimension	Hydrogen bond acceptor count and binding interaction potential
Target Compound Data	HBA = 8 (pyrimidine N, NH, pyridine N, methoxy O, trifluoroethyl F atoms)
Comparator Or Baseline	N-(2,2,2-trifluoroethyl)pyrimidin-2-amine (CAS 1036455-18-1): HBA ≈ 4; N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine: HBA ≈ 6
Quantified Difference	Target compound has 4 additional HBA vs. CAS 1036455-18-1; 2 additional HBA vs. CAS 2640949-65-9
Conditions	HBA count computed by Cactvs 3.4.8.24 (PubChem)

Why This Matters

Higher hydrogen bond acceptor capacity within a compact scaffold (MW 284 Da) may enable stronger target engagement and improved selectivity profiles in kinase screening panels.

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source
• [2] Davis, M. I., et al. Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046-1051 (2011). View Source

Application Scenarios

GRK-Focused Kinase Inhibitor Screening

As a pyrimidine derivative with structural features associated with GRK inhibition, this compound is suitable for inclusion in focused kinase inhibitor screening libraries targeting GRK2 or GRK5. Its trifluoroethyl group may confer metabolic stability advantages over non-fluorinated analogs during cellular assay development [1].

Fragment-Based Drug Discovery for Kinase Targets

With a molecular weight of 284.24 g/mol, this compound falls within the acceptable range for fragment-like starting points in FBDD campaigns [1]. Its balanced lipophilicity (XLogP = 2.5) and favorable hydrogen bonding capacity support its use as a core scaffold for structure-guided optimization, particularly for targets where pyridine-pyrimidine hinge-binding motifs are advantageous [1].

Comparative SAR for 5-Substituted Pyrimidines

The compound serves as a key comparator for SAR exploration around the 5-position of pyrimidin-2-amines. Researchers can benchmark this compound against N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine (CAS 2640949-65-9) or 4-[5-(2-methoxypyridin-4-yl)pyrimidin-2-yl]morpholine to quantify the contribution of the trifluoroethylamino group to potency, selectivity, and ADME properties [1].

Building Block for Patent-Constrained Synthesis

The 5-(2-methoxypyridin-4-yl)pyrimidine core with a trifluoroethylamine handle at C2 represents synthetic versatility that is valuable for generating proprietary compound libraries. The amino group at C2 can be further functionalized, while the methoxypyridine moiety provides a site for subsequent late-stage diversification [1].

Application

Selection Property

Validation Focus

GRK-Focused Kinase Screening

Trifluoroethyl lipophilicity and metabolic stability context

Target engagement in GRK2/GRK5 cellular assays

Fragment-Based Discovery (FBDD)

MW 284 Da; balanced XLogP 2.5; HBA 8

Ligand efficiency and structure-guided optimization

Comparative SAR at Pyrimidine C5

Trifluoroethylamino vs. cyclopropylmethyl or morpholine

Potency, selectivity, and ADME property benchmarking

Proprietary Library Synthesis

C2 amino handle and methoxypyridine diversification site

Late-stage functionalization and patent-constrained space

• [1] PubChem Compound Summary for CID 155798534, 5-(2-methoxypyridin-4-yl)-N-(2,2,2-trifluoroethyl)pyrimidin-2-amine. National Center for Biotechnology Information (2025). View Source